Cas no 1189805-51-3 ((±)-Levomepromazine-d)

(±)-Levomepromazine-d is a deuterated analog of levomepromazine, a phenothiazine derivative with antipsychotic and sedative properties. The incorporation of deuterium atoms enhances the compound's metabolic stability, reducing the rate of oxidative metabolism and prolonging its half-life in vivo. This modification makes (±)-Levomepromazine-d a valuable internal standard for quantitative analysis via LC-MS or GC-MS, ensuring improved accuracy and reproducibility in pharmacokinetic studies. Its structural similarity to the parent compound allows for reliable calibration and minimal matrix interference. The deuterated form is particularly useful in tracer studies, enabling precise tracking of drug distribution and metabolism without altering its pharmacological profile.
(±)-Levomepromazine-d structure
(±)-Levomepromazine-d structure
Product Name:(±)-Levomepromazine-d
CAS No:1189805-51-3
MF:C19H24N2OS
MW:334.508633613586
CID:2601733
PubChem ID:45039713
Update Time:2025-06-14

(±)-Levomepromazine-d Chemical and Physical Properties

Names and Identifiers

    • (±)-Methotrimeprazine (D6)
    • dl-Methotrimeprazine D6
    • (±)-Methotrimeprazine (D6)
    • (+/-)-Methotrimeprazine (D6)
    • ( inverted exclamation markA)-Levomepromazine-d6
    • ( inverted exclamation markA)-Methotrimeprazine (D6)
    • (AfAE'A centa' notA inverted exclamation markAfasA'A inverted exclamation markAfAE'Adaggeratrade markAfA centA centa' notA inverted exclamation markA'A not)-Methotrimeprazine (D6)
    • (±)-Levomepromazine-d
    • 3-(2-methoxyphenothiazin-10-yl)-2-methyl-N,N-bis(trideuteriomethyl)propan-1-amine
    • (??)-Levomepromazine-d6
    • DA-59454
    • MS-25060
    • AKOS040740654
    • F85322
    • Methotrimeprazine D6 (Racemic)((+/-)-Levomepromazine D6)
    • (+/-)-METHOTRIMEPRAZINE-D6
    • DL-Levomepromazine-d6
    • HY-19489S
    • 1189805-51-3
    • CS-5259
    • 1ST10744D6
    • Inchi: 1S/C19H24N2OS/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21/h5-11,14H,12-13H2,1-4H3/i2D3,3D3
    • InChI Key: VRQVVMDWGGWHTJ-XERRXZQWSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C=CC1=2)OC)CC(C)CN(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 334.19859504g/mol
  • Monoisotopic Mass: 334.19859504g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 41

(±)-Levomepromazine-d Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

(±)-Levomepromazine-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-19489S-1mg
(±)-Levomepromazine-d
1189805-51-3 99.23%
1mg
¥2200 2025-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M63700-1mg
(±)-Methotrimeprazine (D6)
1189805-51-3
1mg
¥3572.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T13470-1 mg
(±)-Methotrimeprazine (D6)
1189805-51-3
1mg
¥1905.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51330-1mg
(±)-Methotrimeprazine (D6) (dl-Methotrimeprazine D6)
1189805-51-3 98%
1mg
¥1962.00 2023-09-07
eNovation Chemicals LLC
Y1232823-1mg
(±)-Methotrimeprazine (D6)
1189805-51-3 98%
1mg
$510 2024-06-07
ChemScence
CS-5259-1mg
(±)-Levomepromazine-d6
1189805-51-3 >98.0%
1mg
$264.0 2022-04-28
Key Organics Ltd
MS-25060-1mg
DL-Levomepromazine-d6
1189805-51-3 >97%
1mg
£449.65 2025-02-09
1PlusChem
1P008U1F-1mg
(±)-Methotrimeprazine (D6)
1189805-51-3 99%
1mg
$299.00 2025-02-24
MedChemExpress
HY-19489S-5mg
(±)-Levomepromazine-d
1189805-51-3 99.23%
5mg
¥7800 2024-05-24
A2B Chem LLC
AE11379-1mg
(±)-Methotrimeprazine (D6)
1189805-51-3 99%
1mg
$299.00 2024-04-20

Additional information on (±)-Levomepromazine-d

Recent Advances in the Study of (±)-Levomepromazine-d and Related Compound 1189805-51-3

In recent years, the field of chemical biology and pharmaceutical research has witnessed significant progress in the development and application of deuterated compounds, particularly in the context of drug metabolism and pharmacokinetics. Among these, (±)-Levomepromazine-d, a deuterated analog of the well-known antipsychotic drug levomepromazine, has garnered considerable attention due to its potential to improve therapeutic efficacy and reduce side effects. Concurrently, the compound 1189805-51-3, a related chemical entity, has emerged as a subject of interest in preclinical studies. This research brief aims to summarize the latest findings on these compounds, highlighting their pharmacological properties, mechanisms of action, and potential clinical applications.

(±)-Levomepromazine-d is a deuterium-enriched version of levomepromazine, where specific hydrogen atoms are replaced with deuterium. This modification is designed to alter the drug's metabolic profile, potentially leading to enhanced stability and prolonged half-life. Recent studies have demonstrated that (±)-Levomepromazine-d exhibits improved pharmacokinetic properties compared to its non-deuterated counterpart, including reduced first-pass metabolism and increased bioavailability. These findings suggest that (±)-Levomepromazine-d could offer a more consistent and predictable therapeutic effect, which is particularly valuable in the treatment of psychiatric disorders such as schizophrenia and severe anxiety.

In parallel, research on the compound 1189805-51-3 has revealed its potential as a novel therapeutic agent. Although the exact mechanism of action remains under investigation, preliminary data indicate that 1189805-51-3 may interact with specific neurotransmitter systems, including dopamine and serotonin receptors. This dual activity could make it a promising candidate for the treatment of complex neuropsychiatric conditions. Furthermore, recent in vitro and in vivo studies have shown that 1189805-51-3 possesses a favorable safety profile, with minimal off-target effects. These observations underscore the compound's potential for further development and clinical evaluation.

The synthesis and characterization of (±)-Levomepromazine-d and 1189805-51-3 have also been a focus of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to ensure the purity and stability of these compounds. Additionally, isotopic labeling studies have provided insights into their metabolic pathways, further elucidating their pharmacological behavior. These methodological advancements have not only facilitated the development of these compounds but also set a precedent for the study of other deuterated drugs.

Looking ahead, the clinical translation of (±)-Levomepromazine-d and 1189805-51-3 will require rigorous evaluation through controlled trials. Early-phase studies are expected to assess their safety, tolerability, and efficacy in human subjects. Given the promising preclinical data, these compounds hold significant potential to address unmet medical needs in the field of neuropsychopharmacology. Moreover, their development exemplifies the broader trend of leveraging deuterium incorporation to optimize drug performance, a strategy that is likely to gain further traction in the coming years.

In conclusion, the latest research on (±)-Levomepromazine-d and 1189805-51-3 highlights their potential as innovative therapeutic agents. Their improved pharmacokinetic and safety profiles, coupled with their unique mechanisms of action, position them as valuable candidates for further investigation. As the field of chemical biology continues to evolve, these compounds serve as a testament to the power of molecular modification in advancing drug discovery and development.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd